Cas no 129540-25-6 (5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole)

• Product Name: 5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole
• CAS No: 129540-25-6
• MF: C₁₀H₁₀ClN
• MW: 179.646101474762
• CID: 823517
• Update Time: 2026-04-29

5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole
• AB2775

• Inchi： InChI=1S/C10H10ClN/c11-9-5-2-1-4-8(9)10-6-3-7-12-10/h1-2,4-5H,3,6-7H2
• InChI Key： LRSMQEJORMBCBW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=NCCC2)Cl

Computed Properties

• Exact Mass: 179.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 12.36000
• LogP: 2.35850

Additional information on 5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole

5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole: A Comprehensive Overview

The compound 5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole, with CAS No. 129540-25-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrroles, which are five-membered aromatic heterocycles containing one nitrogen atom. The presence of a chlorophenyl group at the 5-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole in drug discovery. Its structure allows for easy functionalization, enabling researchers to explore its role as a scaffold for bioactive molecules. For instance, modifications to the chlorophenyl group or the pyrrole ring have been shown to influence its pharmacokinetic properties, making it a promising candidate for anti-inflammatory and antitumor agents. These findings underscore the importance of understanding the relationship between molecular structure and biological activity in this compound.

The synthesis of 5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole typically involves a multi-step process that begins with the preparation of the corresponding pyrrole intermediate. Recent advancements in catalytic methods have streamlined this process, reducing reaction times and improving yields. For example, the use of palladium-catalyzed coupling reactions has enabled efficient construction of the chlorophenyl-pyrrole bond. Such innovations not only enhance the scalability of synthesis but also pave the way for large-scale production of this compound for industrial applications.

In terms of applications, 5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole has found utility in materials science as well. Its ability to form stable coordination complexes with transition metals makes it a valuable component in catalytic systems. Recent research has demonstrated its effectiveness as a ligand in asymmetric catalysis, where it facilitates enantioselective reactions with high efficiency. This highlights its versatility across diverse chemical disciplines.

The structural features of 5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole also make it an attractive candidate for studying nitrogen-containing heterocycles' electronic properties. Computational studies have revealed that the chlorophenyl group significantly influences the molecule's conjugation pattern and electron distribution. These insights are crucial for designing novel materials with tailored electronic properties for applications in optoelectronics and sensor technologies.

In conclusion, 5-(2-Chlorophenyl)-3,4-dihydro-2H-pyrrole stands out as a versatile and intriguing molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance in both academic and industrial settings.